Cas no 581-45-3 (4-(Piperidin-4-yl)pyridine Dihydrochloride)

• Product Name: 4-(Piperidin-4-yl)pyridine Dihydrochloride
• CAS No: 581-45-3
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• MDL: MFCD05863877
• CID: 366304
• PubChem ID: 1139597
• Update Time: 2025-06-12

4-(Piperidin-4-yl)pyridine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Piperidin-4-yl)pyridine
• 4-(4-Piperidyl)pyridine
• 1,2,3,4,5,6-Hexahydro-[4,4']bipyridinyl
• 4-Piperidin-4-Ylpyridine
• 4-pyridin-4-yl-piperidine
• Pyridine,4-(4-piperidinyl)-
• 4-Piperidine-4-yl-pyridine
• isonicotine
• 4-(4-Pyridyl)piperidine
• 4-(4-Piperidinyl)pyridine
• 4-(4-Pyridinyl)piperidine
• Pyridine, 4-(4-piperidinyl)-
• 1,2,3,4,5,6-hexahydro-[4,4]bipyridinyl
• ZERO/005656
• 4-piperidin-4-yl pyridine
• 4-(Pyridin-4-yl)piperidine
• RGBWBVGQZFJTEO-UHFFFAOYSA-N
• HMS1695G05
• AKOS000209138
• BB 0237375
• MFCD05863877
• 4-Piperidine-4-ylpyridine
• FS-1998
• SY057157
• Z320116676
• FT-0660140
• CS-0104492
• A831757
• EN300-179207
• 581-45-3
• 1,2,3,4,5,6-hexahydro-[4,4']bipyridinyl, AldrichCPR
• P2012
• 1,2,3,4,5,6-hexahydro-[4,4]-bipyridinyl
• SCHEMBL373584
• AB22669
• AR1721
• AM807174
• 85747-93-9
• DTXSID40360731
• STK500835
• ALBB-005303
• DB-072435
• 4-(Piperidin-4-yl)pyridine Dihydrochloride

• MDL： MFCD05863877
• Inchi： 1S/C10H14N2/c1-5-11-6-2-9(1)10-3-7-12-8-4-10/h1-2,5-6,10,12H,3-4,7-8H2
• InChI Key： RGBWBVGQZFJTEO-UHFFFAOYSA-N
• SMILES： N1CCC(C2C=CN=CC=2)CC1

Computed Properties

• Exact Mass: 162.11600
• Monoisotopic Mass: 162.115698
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 24.9

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.014±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 84.0 to 88.0 deg-C
• Boiling Point: 292°C(lit.)
• Flash Point: 120.4±25.4 ºC,
• Refractive Index: 1.5430 (estimate)
• Solubility: Dissolution (37 g/l) (25 º C),
• PSA: 24.92000
• LogP: 1.87740

4-(Piperidin-4-yl)pyridine Dihydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 4-(Piperidin-4-yl)pyridine Dihydrochloride

Comprehensive Overview of 4-(Piperidin-4-yl)pyridine Dihydrochloride (CAS No. 581-45-3): Properties, Applications, and Research Insights

4-(Piperidin-4-yl)pyridine Dihydrochloride (CAS No. 581-45-3) is a chemically significant compound widely utilized in pharmaceutical research and organic synthesis. This dihydrochloride salt derivative of 4-(Piperidin-4-yl)pyridine is characterized by its high solubility in water and polar solvents, making it a versatile intermediate in drug discovery. The compound’s molecular structure, featuring a piperidine ring linked to a pyridine moiety, contributes to its unique reactivity and binding properties, which are exploited in the development of bioactive molecules.

Recent studies highlight the growing interest in 4-(Piperidin-4-yl)pyridine Dihydrochloride due to its potential applications in central nervous system (CNS) drug development. Researchers are investigating its role as a scaffold for designing ligands targeting G-protein-coupled receptors (GPCRs) and ion channels, which are critical in treating neurological disorders. The compound’s synthon versatility also aligns with trends in fragment-based drug design (FBDD), a hotspot in modern medicinal chemistry.

From an industrial perspective, CAS No. 581-45-3 is valued for its stability and ease of functionalization. Its dihydrochloride form enhances shelf life and handling safety, addressing common challenges in fine chemical manufacturing. Analytical techniques such as HPLC and NMR spectroscopy confirm its high purity (>98%), a key requirement for regulatory compliance in preclinical studies. These attributes make it a preferred choice for high-throughput screening (HTS) libraries.

Environmental and sustainability considerations are increasingly shaping chemical research, and 4-(Piperidin-4-yl)pyridine Dihydrochloride is no exception. Innovations in green chemistry have led to optimized synthetic routes that minimize waste and energy consumption during its production. This aligns with the broader demand for eco-friendly synthetic intermediates, a topic frequently searched in academic and industrial forums.

In summary, 4-(Piperidin-4-yl)pyridine Dihydrochloride (CAS No. 581-45-3) bridges fundamental research and applied science, offering a robust platform for innovation in drug discovery and material science. Its multifaceted applications, coupled with advancements in sustainable synthesis, position it as a compound of enduring relevance in the chemical sciences.